4,5-difluoro-1H-pyrrole-2-carboxylic acid ethyl ester

• Molecular Formula: C7H7F2NO2
• Molecular Weight: 175.13 g/mol
• IUPAC Name: ethyl 4,5-difluoro-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C7H7F2NO2/c1-2-12-7(11)5-3-4(8)6(9)10-5/h3,10H,2H2,1H3
• InChI Key: CJVZDKQZRKEVMQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(N1)F)F

Description

4,5-difluoro-1H-pyrrole-2-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C7H7F2NO2 and its molecular weight is 175.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Fluoro-1H-pyrrole-2-carboxylic acid ethyl ester (1.57 g, 10.0 mmol) is dissolved in acetonitrile (10 ml), 1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) (Selectfluor™, 3.54 g, 10.0 mmol) is added and the mixture is irradiated in a Biotage Initiator microwave synthesizer for 5 minutes at 70° C. The reaction mixture is allowed to cool to room temperature and partitioned between water and dichloromethane. The organic phase is dried over sodium sulfate and evaporated. The residue is chromatographed on a silica gel column with cyclohexane/ethyl acetate as eluent to afford 4,5-difluoro-1H-pyrrole-2-carboxylic acid ethyl ester as white solid; HPLC/MS 1.78 (C), [M+H] 176; 1H NMR (500 MHz, DMSO-d6) δ [ppm] 12.93 (s, 1H), 6.67 (d, J=4.5 Hz, 1H), 4.22 (q, J=7.1 Hz, 2H), 1.26 (t, J=7.1 Hz, 3H).